Cas no 162784-26-1 (3-O-Benzyl Estrone Monoethylene Ketal)
162784-26-1 structure
Product Name:3-O-Benzyl Estrone Monoethylene Ketal
CAS No:162784-26-1
MF:C27H32O3
MW:404.541188240051
CID:1064818
PubChem ID:15293261
Update Time:2025-04-20
3-O-Benzyl Estrone Monoethylene Ketal Chemical and Physical Properties
Names and Identifiers
-
- 3-O-Benzyl Estrone Monoethylene Ketal
- 3-O-BENZYL ESTRONE MONOETHYLENE KETAL,WHITE SOLID
- (8'R,9'S,13'S,14'S)-13'-methyl-3'-phenylmethoxyspiro[1,3-dioxolane-2,17'-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene]
- 3-(Benzyloxy)-estra-1,3,5(10)-trien-17-one Cyclic 1,2-Ethanediyl Acetal
- 3-(PhenylMethoxy)-estra-1,3,5(10)-trien-17-one Cyclic 1,2-Ethanediyl Acetal
- 162784-26-1
- J-009974
- DTXSID70571075
- (8R,9S,13S,14S)-3-(Benzyloxy)-13-methyl-6,7,8,9,11,12,13,14,15,16-decahydrospiro[cyclopenta[a]phenanthrene-17,2'-[1,3]dioxolane]
-
- Inchi: 1S/C27H32O3/c1-26-13-11-23-22-10-8-21(28-18-19-5-3-2-4-6-19)17-20(22)7-9-24(23)25(26)12-14-27(26)29-15-16-30-27/h2-6,8,10,17,23-25H,7,9,11-16,18H2,1H3/t23-,24-,25+,26+/m1/s1
- InChI Key: OAPZVJZTHJRGNF-XPGKHFPBSA-N
- SMILES: O1CCOC21CC[C@H]1[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]12C)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 404.23500
- Monoisotopic Mass: 404.23514488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 3
- Complexity: 607
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69000
- LogP: 5.86480
3-O-Benzyl Estrone Monoethylene Ketal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B276510-50mg |
3-O-Benzyl Estrone Monoethylene Ketal |
162784-26-1 | 50mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B276510-100mg |
3-O-Benzyl Estrone Monoethylene Ketal |
162784-26-1 | 100mg |
$ 161.00 | 2023-04-18 | ||
| TRC | B276510-250mg |
3-O-Benzyl Estrone Monoethylene Ketal |
162784-26-1 | 250mg |
$ 374.00 | 2023-04-18 | ||
| TRC | B276510-500mg |
3-O-Benzyl Estrone Monoethylene Ketal |
162784-26-1 | 500mg |
$ 701.00 | 2023-04-18 | ||
| TRC | B276510-1g |
3-O-Benzyl Estrone Monoethylene Ketal |
162784-26-1 | 1g |
$ 1275.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-397503-100 mg |
3-O-Benzyl Estrone Monoethylene Ketal, |
162784-26-1 | 100MG |
¥2,407.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-397503-100mg |
3-O-Benzyl Estrone Monoethylene Ketal, |
162784-26-1 | 100mg |
¥2407.00 | 2023-09-05 |
3-O-Benzyl Estrone Monoethylene Ketal Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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